Cas no 6941-68-0 (Benzoic acid,4-methoxy-, 2-propen-1-yl ester)

Benzoic acid,4-methoxy-, 2-propen-1-yl ester structure
6941-68-0 structure
Product Name:Benzoic acid,4-methoxy-, 2-propen-1-yl ester
CAS No:6941-68-0
MF:C11H12O3
MW:192.211183547974
CID:526009
PubChem ID:229129
Update Time:2025-04-19

Benzoic acid,4-methoxy-, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-methoxy-, 2-propen-1-yl ester
    • prop-2-enyl 4-methoxybenzoate
    • 4-Methoxy-benzoesaeure-allylester
    • 4-methoxy-benzoic acid allyl ester
    • 4-Methoxybenzoic acid, allyl ester
    • AC1L5GQI
    • AC1Q60DR
    • Allyl 4-methoxybenzoate
    • allyl anisate
    • allyl p-methoxybenzoate
    • CTK5C9765
    • NSC22552
    • p-Methoxybenzoesaeureallylester
    • prop-2-en-1-yl 4-methoxybenzoate
    • SureCN9419949
    • JUZUVYLOVZGXAN-UHFFFAOYSA-N
    • NSC-22552
    • 6941-68-0
    • Allyl 4-methoxybenzoate #
    • DTXSID80281693
    • SCHEMBL9419949
    • Inchi: 1S/C11H12O3/c1-3-8-14-11(12)9-4-6-10(13-2)7-5-9/h3-7H,1,8H2,2H3
    • InChI Key: JUZUVYLOVZGXAN-UHFFFAOYSA-N
    • SMILES: O(CC=C)C(C1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 192.07866
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
  • LogP: 2.03800
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